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Compound of Interest

Compound Name: 2-Amino-6-iodotoluene

Cat. No.: B064019 Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

procedures for the proper disposal of 2-Amino-6-iodotoluene, ensuring the safety of

laboratory personnel and compliance with environmental regulations.

This guide is intended for researchers, scientists, and drug development professionals. The

following procedures are based on standard hazardous waste disposal protocols and the

known hazards associated with 2-Amino-6-iodotoluene.

Health and Safety Overview
2-Amino-6-iodotoluene is classified as an irritant and is harmful if swallowed, in contact with

skin, or inhaled.[1][2][3] Appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, must be worn at all times when handling

this compound. All handling of this chemical should occur in a well-ventilated area or a

chemical fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Amino-6-iodotoluene.
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Property Value

Molecular Formula C7H8IN

Molecular Weight 233.05 g/mol

Appearance Brown to black liquid

Boiling Point 288.1 ± 28.0 °C (Predicted)

Density 1.791 ± 0.06 g/cm³ (Predicted)

Storage Temperature 2-8°C, under inert atmosphere (e.g., Argon)[1][3]

pKa 3.49 ± 0.10 (Predicted)

Disposal Protocol
The disposal of 2-Amino-6-iodotoluene must be handled as hazardous chemical waste.

Chemical waste generators are responsible for consulting local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Collection

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with 2-Amino-6-iodotoluene.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Amino-6-iodotoluene". Avoid using abbreviations or formulas.

Segregation: Do not mix 2-Amino-6-iodotoluene waste with incompatible materials, such as

strong oxidizing agents.[4]

Step 2: Handling Contaminated Materials

Empty Containers: Thoroughly rinse empty containers of 2-Amino-6-iodotoluene. The first

rinse must be collected and disposed of as hazardous waste.[5] For highly toxic chemicals,

the first three rinses should be collected.[5] After thorough rinsing and air-drying, the

container can be disposed of according to institutional guidelines.
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Contaminated PPE and Labware: Any disposable PPE (e.g., gloves) or labware (e.g., pipette

tips, paper towels) that is contaminated with 2-Amino-6-iodotoluene should be collected in

a sealed bag and placed in a designated solid hazardous waste container.[5]

Step 3: Storage Pending Disposal

Secure Storage: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area away from heat, sparks, and open flames.[4]

Secondary Containment: It is best practice to store the waste container within secondary

containment to prevent spills.

Step 4: Final Disposal

Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of the

hazardous waste through your institution's Environmental Health and Safety (EHS) office or

a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 2-Amino-6-iodotoluene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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